Cas no 10485-94-6 (Mannose, 6-deoxy-)

• Product Name: Mannose, 6-deoxy-
• CAS No: 10485-94-6
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 215671
• PubChem ID: 25310
• Update Time: 2025-04-19

Mannose, 6-deoxy- Chemical and Physical Properties

Names and Identifiers

• Mannose, 6-deoxy-
• a-L-Rhamnose
• Rhamnose
• RHAMNOSE,CLINICAL DETECTION,GENERAL BACTERIA TINY BIOCHEMICAL IDENTIFICATION TUBE
• 6-Deoxy-DL-mannose
• Deoxymannose
• DL-Mannose, 6-deoxy-
• DL-Rhamnose
• SCHEMBL713153
• AKOS017343737
• 6-deoxy-l(+)-mannose
• CHEBI:26546
• ramnose
• C00507
• P-(6-deoxy-b-L-mannopyranosyl) ester
• L-(+)-RHAMNOSE
• 73-34-7
• 6-Deoxy-L-Mannopyranose
• Uridine diphosphate rhamnose
• 6-Deoxy-Mannopyranoside
• Rhamnopyranose
• NSC-287050
• CHEBI:62346
• Epitope ID:225177
• 6-Deoxy-L-Mannopyranoside
• CHEBI:62345
• L-Rha
• DTXCID501477194
• L-(+)-Rhamnose Hydrate = 6-Deoxy-L-mannose Monohydrate
• 6-Deoxy-Mannose
• DTXSID801019197
• Mono(6-deoxy-beta-L-mannopyranosyl) ester
• L-Mannopyranose, 6-deoxy-
• BS-10029
• L-Rhamnose
• 6-Deoxy-Mannopyranose
• l-rhamnose for biochemistry
• isodulcit
• Mono(6-deoxy-b-L-mannopyranosyl) ester
• (3R,4R,5R,6S)-6-methyloxane-2,3,4,5-tetrol
• L-(+)-Rhamnose 1-hydrate
• L-Rhamnopyranose
• EN300-1697438
• 10485-94-6
• DTXCID5022647
• L-rhamnoses
• P-(6-deoxy-beta-L-mannopyranosyl) ester
• 6-Deoxyhexopyranose
• 6-Deoxy-L-Mannose
• Rha

• Inchi： 1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5+,6?/m0/s1
• InChI Key： SHZGCJCMOBCMKK-JFNONXLTSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]([C@@H]1C)O)O)O)O

Computed Properties

• Exact Mass: 164.06847348g/mol
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses